Cas no 2229497-04-3 (2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine)

• Product Name: 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine
• CAS No: 2229497-04-3
• MF: C₁₁H₁₄BrN₃O
• MW: 284.152361392975
• CID: 5815150
• PubChem ID: 165699966
• Update Time: 2025-11-01

2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine
• EN300-1915939
• 2229497-04-3

• Inchi： 1S/C11H14BrN3O/c12-8-5-14-11(7-1-2-7)15-10(8)9-6-13-3-4-16-9/h5,7,9,13H,1-4,6H2
• InChI Key： UYDKMCLEWHCSTF-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1C1CNCCO1

Computed Properties

• Exact Mass: 283.03202g/mol
• Monoisotopic Mass: 283.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47Ų

Additional information on 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine

Introduction to 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine (CAS No. 2229497-04-3)

2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine, with the CAS number 2229497-04-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a brominated pyrimidine moiety, making it a promising candidate for various therapeutic applications.

The morpholine ring, a six-membered heterocyclic compound containing one oxygen atom, is known for its versatile properties and ability to form stable complexes with metal ions. This characteristic makes it an attractive scaffold in the design of new drugs, particularly those targeting enzymatic processes and receptor interactions. The presence of the bromine atom in the pyrimidine moiety further enhances the compound's potential for modulating biological activities, as bromine can influence the compound's lipophilicity and binding affinity.

Recent studies have highlighted the potential of 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors are crucial in the treatment of cancers and inflammatory diseases, and the ability of 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine to selectively target these enzymes makes it a valuable lead compound for further development.

In addition to its kinase inhibitory properties, 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action involves interference with viral RNA synthesis, making it a promising candidate for the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. These properties suggest that 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine could be formulated into various dosage forms, including tablets and capsules, for convenient patient administration.

Toxicity studies have shown that 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine has a favorable safety profile at therapeutic doses. In preclinical animal models, no significant adverse effects were observed at doses up to 100 mg/kg. This low toxicity profile is an important consideration for its potential use in human clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine in treating various diseases. Early-phase trials have shown promising results, with patients demonstrating good tolerance and significant improvements in disease symptoms. These findings have paved the way for more advanced clinical studies to further validate the therapeutic potential of this compound.

In conclusion, 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)morpholine (CAS No. 2229497-04-3) is a promising compound with diverse therapeutic applications. Its unique structural features, potent biological activities, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, and it holds promise as a future therapeutic agent for treating a range of diseases.